Cas no 40665-92-7 (Cloprostenol)

• Product Name: Cloprostenol
• CAS No: 40665-92-7
• MF: C₂₂H₂₉ClO₆
• MW: 424.915066480637
• CID: 55269
• PubChem ID: 5311053
• Update Time: 2025-07-11

Cloprostenol Chemical and Physical Properties

Names and Identifiers

• Cloprostenol
• (Z)-7-[(1S,2S,3S,5R)-2-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• (Z)-7-(2-((E)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl)-3,5-dihydroxycyclopentyl)hept-5-enoic acid
• (Z)-7-[(1S,2S,3S,5R)-2-[(E,3S)-4-(3-chloranylphenoxy)-3-oxidanyl-but-1-enyl]-3,5-bis(oxidanyl)cyclopentyl]hept-5-enoic acid
• (Z)-7-[(1S,2S,3S,5R)-2-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]-5-heptenoic acid
• Cloprostenol (INN)
• Dalmazin [veterinary] (TN)
• (1-alpha-(z),2-beta-(1e,3r*),3-alpha,5-alpha)-(+-)-yclopentyl)
• (+)-16-M-CHLOROPHENOXY TETRANOR PROSTAGLANDIN F2ALPHA
• (+)-9ALPHA,11ALPHA,15-TRIHYDROXY-16-(3-CHLOROPHENOXY)-17,18,19,20-TETRANOR-PROSTA-5Z,13E-DIEN-1-OIC ACID
• (+)-CLOPROSTENOL
• VJGGHXVGBSZVMZ-QIZQQNKQSA-N
• BDBM50085910
• Racemic cloprostenol
• 100786-10-5
• 40665-92-7
• REL-(5Z)-7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTEN-1-YL)-3,5-DIHYDROXYCYCLOPENTYL)-5-HEPTENOIC ACID
• MS-27481
• CLOPROSTENOL [MI]
• 5-Heptenoic acid, 7-(2-(4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, (1-alpha-(Z),2-beta-(1E,3R*),3-alpha,5-alpha)- (+-)-
• 16-(m-Chlorophenoxy)-17,18,19,20-tetranorprostaglandin F2alpha
• CS-7779
• Estrophan
• Dalmazin (veterinary)
• (Z)-7-((1R,2R,3R,5S)-2-((R,E)-4-(3-Chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoicacid
• BRD-K17850764-001-02-6
• 16-(M-CHLOROPHENOXY)-17,18,19,20-TETRANORPROSTAGLANDIN F2.ALPHA.
• (+-)-(Z)-7-((1R*,2R*,3R*,5S*)-2-((E)-(3R*)-4-(3-Chlorophenoxy-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-5-heptensaeure
• Oestrophane
• (+-)-Cloprostenol
• CLOPROSTENOL [INN]
• UNII-4208238832
• (Z)-7-[(1R,2R,3R,5S)-2-[(E,3R)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid
• 5-HEPTENOIC ACID, 7-((1R,2R,3R,5S)-2-((1E,3S)-4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTEN-1-Y))-3,5-DIHYDROXYCYCLOPENTYL)- (5Z)-REL-
• 5-HEPTENOIC ACID, 7-(2-(4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTENYL)-3,5-DIHYDROXYCYCLOPENTYL)-, (1A(Z),2B(1E,3R*),3.ALPHA.,5.ALPHA.),- (+/-)-
• Cloprostenolum
• Cloprostenol, (+)-
• cloprostenol-(+/-)
• DTXSID50860575
• GTPL1894
• Oestrophan
• HMS3402O21
• SCHEMBL123595
• AC-24773
• CHEMBL37853
• 7-{2-[4-(3-Chloro-phenoxy)-3-hydroxy-but-1-enyl]-3,5-dihydroxy-cyclopentyl}-hept-5-enoic acid
• (Z)-7-{(1R,2R,3R,5S)-2-[(E)-(R)-4-(3-Chloro-phenoxy)-3-hydroxy-but-1-enyl]-3,5-dihydroxy-cyclopentyl}-hept-5-enoic acid
• IDI1_034049
• D-Cloprostenol
• CLOPROSTENOL, (+/-)-
• Cloprostenol [INN:BAN]
• EINECS 255-028-8
• Q27076117
• (+/-)-(Z)-7-((1R*,2R*,3R*,5S*)-2-((E)-(3R*)-4-(M-CHLOROPHENOXY)-3-HYDROXY-1-BUTENYL)-3,5-DIHYDROXYCYCLOPENTYL)-5-HEPTENOIC ACID
• 1ST11380
• Estrophane
• Estrofan
• BSPBio_001579
• HMS1791O21
• DTXCID3028346
• UNII-52EJR3Y9IN
• NCGC00161343-03
• HMS3648H06
• 54276-21-0
• Cloprostenolum [INN-Latin]
• 52EJR3Y9IN
• EX-A3213
• HMS1989O21
• (Z)-7-((1R,2R,3R,5S)-2-((R,E)-4-(3-Chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoic acid
• HY-107381
• SR-01000946503-1
• NCGC00161343-01
• BRD-K17850764-236-08-5
• NCGC00161343-02
• Dalmaprost D
• 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, (5Z)-rel-
• SR-01000946503
• Dalmazin
• R-Cloprostenol
• DB11507
• 15-epi Cloprostenol
• 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-buten-1-yl)-3,5-dihydroxycyclopentyl)-, (5Z)-
• 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, (5Z)-
• AC-6104
• CHEBI:177470
• ICI 80996
• BRD-K17850764-236-03-6
• AKOS015964975
• (+/-)-Cloprostenol
• DTXSID7048372
• Cloprostenolum (INN-Latin)
• DA-59428
• G60924
• BRD-K17850764-236-11-9

• MDL： MFCD00217060
• Inchi： 1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1-,11-10+/t16-,18-,19-,20+,21-/m1/s1
• InChI Key： VJGGHXVGBSZVMZ-QIZQQNKQSA-N
• SMILES： ClC1=CC=CC(=C1)OC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)O)O)O

Computed Properties

• Exact Mass: 424.16500
• Monoisotopic Mass: 424.1652663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.1217 (rough estimate)
• Melting Point: Not available
• Boiling Point: 535.77°C (rough estimate)
• Flash Point: 333.6±31.5 °C
• Refractive Index: 1.4429 (estimate)
• Solubility: Chloroform, DMSO, Methanol
• PSA: 107.22000
• LogP: 3.19500
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• pka: 4.76±0.10(Predicted)

Cloprostenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Cloprostenol

Professional Introduction to Cloprostenol (CAS No. 40665-92-7)

Cloprostenol, a compound with the chemical name Cloprostenol and the CAS number 40665-92-7, is a synthetic analog of prostaglandin F2α (PGF2α). This compound has garnered significant attention in the field of pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. Derived from the prostaglandin family, Cloprostenol exhibits a distinct structure that contributes to its distinct pharmacological profile, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of Cloprostenol features a cyclopentane ring with two ketone groups and an ester linkage, which is characteristic of prostaglandins. However, the substitution pattern and stereochemistry differ from native PGF2α, leading to altered biological activity. This modification allows Cloprostenol to interact with specific prostaglandin receptors while minimizing side effects associated with unmodified prostaglandins. The compound’s ability to selectively bind to these receptors has opened new avenues for therapeutic intervention in various medical conditions.

In recent years, research on Cloprostenol has focused on its potential applications in reproductive health, particularly in veterinary medicine. Studies have demonstrated its efficacy in inducing parturition in livestock, where it acts as a potent oxytocic agent. The mechanism of action involves stimulation of uterine contractions, which are crucial for successful delivery. This has made Cloprostenol a valuable tool for farmers and veterinarians managing pregnant animals.

Beyond its role in animal health, Cloprostenol has also been investigated for its potential benefits in human medicine. Preliminary studies suggest that it may have applications in treating endometriosis and uterine fibroids by modulating prostaglandin receptor activity. Additionally, its anti-inflammatory properties have been explored in the context of chronic inflammatory diseases. While clinical trials are still in progress, the preliminary findings are promising and warrant further investigation.

The synthesis of Cloprostenol (CAS No. 40665-92-7) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These methods often involve catalytic hydrogenation, esterification, and ring-closing reactions, which are optimized to maximize efficiency and minimize byproduct formation.

The pharmacokinetics of Cloprostenol have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Research indicates that the compound exhibits rapid absorption after intravenous administration but has a relatively short half-life due to rapid enzymatic degradation. This characteristic necessitates careful dosing regimens to maintain therapeutic levels while minimizing adverse effects. Further studies are ongoing to explore ways to enhance the bioavailability and prolong the duration of action of Cloprostenol.

In conclusion, Cloprostenol (CAS No. 40665-92-7) is a promising compound with diverse applications in both veterinary and human medicine. Its unique structure and selective receptor interaction make it an attractive candidate for treating reproductive disorders and inflammatory conditions. Ongoing research continues to uncover new therapeutic possibilities for this synthetic prostaglandin analog, reinforcing its significance in modern pharmaceutical development.